Cas no 880769-95-9 (1-(benzenesulfonyl)-3-bromo-1H-pyrrolo[2,3-b]pyridine)

1-(benzenesulfonyl)-3-bromo-1H-pyrrolo[2,3-b]pyridine structure
880769-95-9 structure
Product Name:1-(benzenesulfonyl)-3-bromo-1H-pyrrolo[2,3-b]pyridine
CAS No:880769-95-9
MF:C13H9BrN2O2S
MW:337.191760778427
MDL:MFCD09839041
CID:710255
PubChem ID:45588134
Update Time:2024-10-26

1-(benzenesulfonyl)-3-bromo-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
    • 3-Bromo-1-phenylsulfonyl-7-azaindole
    • 1-(benzenesulfonyl)-3-bromopyrrolo[2,3-b]pyridine
    • 1H-Pyrrolo[2,3-b]pyridine, 3-bromo-1-(phenylsulfonyl)-
    • N-Phenylsulfonyl-3-Bromo-7-azaindole
    • 1-(Benzenesulfonyl)-3-bromo-1H-pyrrolo[2,3-b]pyridine
    • 3-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (ACI)
    • SCHEMBL1049380
    • 3-Bromo-1-(phenylsulfonyl)-7-azaindole, 96%
    • 1H-Pyrrolo[2,3-b]pyridine,3-bromo-1-(phenylsulfonyl)-
    • 880769-95-9
    • 1-benzenesulfonyl-3-bromo-1H-pyrrolo[2,3-b]pyridine
    • 3-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2 pound not3-b]pyridine
    • SB14167
    • DB-002102
    • J-523760
    • N-Phenylsulfonyl-3-bromo-7-azandole
    • BS-2128
    • 1-(Benzenesulfonyl)-3-bromo-1H-pyrrolo[2 pound not3-b]pyridine
    • 1-(Benzenesulfonyl)-3-bromo-pyrrolo[2,3-b]pyridine
    • DTXSID80670563
    • BCP14324
    • CS-B0526
    • AKOS015835810
    • MFCD09839041
    • TZTSMNAZKFSLIC-UHFFFAOYSA-N
    • 1-(benzenesulfonyl)-3-bromo-1H-pyrrolo[2,3-b]pyridine
    • MDL： MFCD09839041
    • Inchi： 1S/C13H9BrN2O2S/c14-12-9-16(13-11(12)7-4-8-15-13)19(17,18)10-5-2-1-3-6-10/h1-9H
    • InChI Key： TZTSMNAZKFSLIC-UHFFFAOYSA-N
    • SMILES： O=S(N1C2C(=CC=CN=2)C(Br)=C1)(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 335.95700
  • Monoisotopic Mass: 335.957
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.3A^2
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.64
  • Melting Point: 140-145 °C
  • Boiling Point: 511.4°C at 760 mmHg
  • Flash Point: 263.1 °C
  • PSA: 60.34000
  • LogP: 4.11660

1-(benzenesulfonyl)-3-bromo-1H-pyrrolo[2,3-b]pyridine Security Information

1-(benzenesulfonyl)-3-bromo-1H-pyrrolo[2,3-b]pyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(benzenesulfonyl)-3-bromo-1H-pyrrolo[2,3-b]pyridine Pricemore >>

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1-(benzenesulfonyl)-3-bromo-1H-pyrrolo[2,3-b]pyridine Production Method

Production Method 1

143141-23-5 143141-23-5
880769-95-9 880769-95-9
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Tetrahydrofuran
Reference
Synthesis of 2-amino-4-(7-azaindol-3-yl)pyrimidines as cyclin dependent kinase 1 (CDK1) inhibitors
Huang, Shenlin; et al, Bioorganic & Medicinal Chemistry Letters, 2006, 16(18), 4818-4821

Production Method 2

74420-15-8 74420-15-8
880769-95-9 880769-95-9
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  10 min, 0 °C
1.2 20 min, 0 °C
Reference
Discovery of 1,8-disubstituted-[1,2,3]triazolo[4,5-c]quinoline derivatives as a new class of Hippo signaling pathway inhibitors
Qiao, Jingxin; et al, Bioorganic & Medicinal Chemistry Letters, 2019, 29(18), 2595-2603

Production Method 3

645-96-5 645-96-5
74420-15-8 74420-15-8
880769-95-9 880769-95-9
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Tetrabutylammonium bromide Solvents: Dichloromethane ;  rt → 0 °C; 0 °C → rt; 1 h, rt
1.2 Reagents: Water ;  rt
Reference
Synthesis, biological evaluation and molecular modeling of a novel series of 7-azaindole based tri-heterocyclic compounds as potent CDK2/Cyclin E inhibitors
Baltus, Christine B.; et al, European Journal of Medicinal Chemistry, 2016, 108, 701-719

Production Method 4

271-63-6 271-63-6
880769-95-9 880769-95-9
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran
2.1 Reagents: N-Bromosuccinimide Solvents: Tetrahydrofuran
Reference
Synthesis of 2-amino-4-(7-azaindol-3-yl)pyrimidines as cyclin dependent kinase 1 (CDK1) inhibitors
Huang, Shenlin; et al, Bioorganic & Medicinal Chemistry Letters, 2006, 16(18), 4818-4821

Production Method 5

271-63-6 271-63-6
880769-95-9 880769-95-9
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Dichloromethane ;  cooled; overnight, rt
2.1 Reagents: Sodium hydroxide ,  Tetrabutylammonium bromide Solvents: Dichloromethane ;  rt → 0 °C; 0 °C → rt; 1 h, rt
2.2 Reagents: Water ;  rt
Reference
Synthesis, biological evaluation and molecular modeling of a novel series of 7-azaindole based tri-heterocyclic compounds as potent CDK2/Cyclin E inhibitors
Baltus, Christine B.; et al, European Journal of Medicinal Chemistry, 2016, 108, 701-719

1-(benzenesulfonyl)-3-bromo-1H-pyrrolo[2,3-b]pyridine Raw materials

1-(benzenesulfonyl)-3-bromo-1H-pyrrolo[2,3-b]pyridine Preparation Products

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